Cas no 2228411-47-8 (3-4-(propan-2-yl)cyclohexylbutan-1-amine)

• Product Name: 3-4-(propan-2-yl)cyclohexylbutan-1-amine
• CAS No: 2228411-47-8
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 6509026
• PubChem ID: 165614287
• Update Time: 2025-05-19

3-4-(propan-2-yl)cyclohexylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yl)cyclohexylbutan-1-amine
• EN300-1747574
• 2228411-47-8
• 3-[4-(propan-2-yl)cyclohexyl]butan-1-amine

• Inchi： 1S/C13H27N/c1-10(2)12-4-6-13(7-5-12)11(3)8-9-14/h10-13H,4-9,14H2,1-3H3
• InChI Key： NDMXAEAAFVWFHA-UHFFFAOYSA-N
• SMILES： NCCC(C)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 197.214349865g/mol
• Monoisotopic Mass: 197.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-4-(propan-2-yl)cyclohexylbutan-1-amine

3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine: A Comprehensive Overview

3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine, identified by the CAS number 2228411-47-8, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which belongs to the class of amines, consists of a cyclohexane ring substituted with an isopropyl group at the 4-position and a butanamine chain at the 3-position. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The use of transition metal catalysts, such as palladium or nickel complexes, has been particularly effective in facilitating key steps like cross-coupling reactions. These innovations have not only streamlined the production process but also opened up new avenues for exploring similar compounds with tailored functionalities.

One of the most notable aspects of this compound is its versatility in various chemical reactions. The presence of both an amine group and a bulky cyclohexane ring allows for a wide range of reactivity. For instance, the amine group can participate in nucleophilic substitutions, while the cyclohexane ring can undergo electrophilic aromatic substitution under specific conditions. Recent studies have demonstrated that 3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine can serve as an effective precursor for synthesizing more complex molecules, such as pharmaceutical agents and advanced materials.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, its relatively low toxicity profile has made it a preferred choice in applications where human exposure is a concern.

The application potential of 3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine extends across multiple domains. In the pharmaceutical industry, it has been explored as a building block for developing bioactive compounds with potential therapeutic benefits. Recent research has highlighted its role in drug discovery programs targeting neurodegenerative diseases and cancer. The compound's ability to modulate specific cellular pathways makes it an attractive candidate for further investigation.

Beyond medicine, this compound finds utility in materials science as well. Its unique structure lends itself well to applications in polymer chemistry, where it can be used as a monomer or crosslinking agent. The incorporation of 3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine into polymeric materials has been shown to enhance mechanical properties such as tensile strength and thermal stability.

In conclusion, 3-(4-(Propan-2-Yl)cyclohexyl)Butan-1-Amine, with its CAS number 2228411-47-8, represents a versatile and valuable compound with diverse applications across various industries. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key molecule in modern chemistry.